Cas no 1284940-51-7 (Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl)-)

• Product Name: Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl)-
• CAS No: 1284940-51-7
• MF: C₁₆H₂₅ClO₂
• MW: 284.821504354477
• CID: 5242369
• Update Time: 2025-07-08

Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl)-

• Inchi： 1S/C16H25ClO2/c1-11(10-16(2,3)4)8-15(18)13-7-6-12(19-5)9-14(13)17/h6-7,9,11,15,18H,8,10H2,1-5H3
• InChI Key： XBCYUWWQIUZZHY-UHFFFAOYSA-N
• SMILES： C1(C(CC(C)CC(C)(C)C)O)=CC=C(OC)C=C1Cl

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 374.1±32.0 °C(Predicted)
• pka: 13.97±0.20(Predicted)

Additional information on Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl)-

Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl): A Comprehensive Overview

Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and industrial applications. This compound, identified by its CAS number 1284940-51-7, is a derivative of benzyl alcohol with distinct structural features that make it valuable in various chemical syntheses and biological studies. The presence of a chloro group at the 2-position and a methoxy group at the 4-position, along with an α-(2,4,4-trimethylpentyl) substituent, endows this molecule with unique reactivity and potential applications.

The structural complexity of Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl) contributes to its versatility in chemical reactions. The chloro group can participate in nucleophilic substitution reactions, while the methoxy group can act as an electron-donating moiety in electrophilic aromatic substitution. Additionally, the bulky α-(2,4,4-trimethylpentyl) side chain enhances the compound's solubility in non-polar solvents, making it suitable for various organic synthesis protocols.

In recent years, there has been growing interest in the development of novel compounds for pharmaceutical applications. Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl) has been explored as a potential intermediate in the synthesis of bioactive molecules. Its unique structural features make it a candidate for further derivatization to produce compounds with specific biological activities. For instance, researchers have investigated its use in the preparation of analogs of known pharmaceuticals that exhibit enhanced efficacy or reduced toxicity.

The α-(2,4,4-trimethylpentyl) substituent is particularly noteworthy due to its steric hindrance properties. This feature can be leveraged to modulate the pharmacokinetic properties of derived compounds, potentially improving their bioavailability and metabolic stability. Moreover, the compound's ability to undergo selective functionalization makes it a valuable tool in medicinal chemistry libraries.

Recent studies have also highlighted the role of Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl) in material science applications. Its incorporation into polymer matrices has been shown to enhance thermal stability and mechanical strength. Additionally, its compatibility with various functional groups allows for the creation of advanced materials with tailored properties.

The synthesis of Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl) involves multi-step organic transformations that require careful optimization. Advanced synthetic techniques such as catalytic hydrogenation and cross-coupling reactions are often employed to achieve high yields and purity. The use of modern analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) ensures the accurate characterization of the compound.

In conclusion, Benzenemethanol, 2-chloro-4-methoxy-α-(2,4,4-trimethylpentyl) is a multifaceted compound with significant potential in both pharmaceutical and industrial contexts. Its unique structural features and reactivity make it a valuable building block for further chemical exploration. As research continues to uncover new applications for this compound, its importance in synthetic chemistry and material science is likely to grow.